Cas no 2229311-85-5 (1,1-difluoro-3-2-(propan-2-yl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-3-2-(propan-2-yl)phenylpropan-2-amine
• CAS No: 2229311-85-5
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 5853358
• PubChem ID: 165707037
• Update Time: 2025-06-29

1,1-difluoro-3-2-(propan-2-yl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-2-(propan-2-yl)phenylpropan-2-amine
• EN300-1958746
• 2229311-85-5
• 1,1-difluoro-3-[2-(propan-2-yl)phenyl]propan-2-amine

• Inchi： 1S/C12H17F2N/c1-8(2)10-6-4-3-5-9(10)7-11(15)12(13)14/h3-6,8,11-12H,7,15H2,1-2H3
• InChI Key： PBFKWOLOSFGEPY-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1C(C)C)N)F

Computed Properties

• Exact Mass: 213.13290587g/mol
• Monoisotopic Mass: 213.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-3-2-(propan-2-yl)phenylpropan-2-amine

Introduction to 1,1-difluoro-3-2-(propan-2-yl)phenylpropan-2-amine (CAS No. 2229311-85-5) and Its Emerging Applications in Chemical Biology

The compound 1,1-difluoro-3-2-(propan-2-yl)phenylpropan-2-amine, identified by the CAS number 2229311-85-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—including a difluoro-substituted aromatic ring and an amine functional group—has garnered attention due to its distinctive chemical properties and promising biological activities. In recent years, advancements in synthetic chemistry and computational modeling have enabled researchers to explore the therapeutic potential of such molecules, particularly in the context of drug discovery and development.

The structural motif of 1,1-difluoro-3-2-(propan-2-yl)phenylpropan-2-amine incorporates a fluorine atom at the 1-position of the aromatic ring, which is a common feature in many bioactive molecules. Fluorine substitution can modulate electronic properties, metabolic stability, and binding affinity, making it a valuable tool in medicinal chemistry. The presence of a secondary amine at the 2-position further enhances its versatility, allowing for diverse functionalization and interactions with biological targets. These structural attributes make it an attractive candidate for further investigation in both academic and industrial settings.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance pharmacokinetic profiles and improve binding interactions with biological targets. For instance, fluorinated analogs of 1,1-difluoro-3-2-(propan-2-yl)phenylpropan-2-amine have been explored as potential inhibitors of enzyme-catalyzed reactions, particularly those involving transition metal complexes. The electron-withdrawing effect of fluorine can stabilize reactive intermediates, thereby increasing reaction efficiency and selectivity. This has opened new avenues for catalytic applications in organic synthesis, where such compounds serve as ligands or substrates.

In addition to their role in catalysis, fluorinated aromatic amines like 1,1-difluoro-3-2-(propan-2-yl)phenylpropan-2-amine have shown promise in the development of novel therapeutic agents. The amine group at the 2-position provides a handle for further derivatization, enabling the creation of peptidomimetics or small-molecule inhibitors targeting specific biological pathways. For example, recent research has demonstrated that fluorinated phenylamine derivatives can modulate receptor activity by altering binding kinetics or allosteric interactions. Such findings underscore the importance of this class of compounds in drug discovery efforts aimed at treating neurological disorders or inflammatory conditions.

The synthesis of 1,1-difluoro-3-2-(propan-2-y l)phenylpropan - 2 - amine presents unique challenges due to the delicate handling required for fluorinated intermediates. However, modern synthetic methodologies—such as transition-metal-catalyzed cross-coupling reactions or electrochemical fluorination—have made it increasingly feasible to construct complex fluorinated structures with high precision. These advances have not only facilitated access to CAS No. 2229311 - 85 - 5 but also enabled the exploration of related analogs with tailored biological activities. By leveraging computational tools like molecular dynamics simulations or quantum mechanical calculations, researchers can predict how modifications to the core structure will influence its interactions with biological targets.

One particularly intriguing aspect of 1 , 1 - difluoro - 3 - 2 - ( propan - 2 - y l ) phen y lprop an - 2 - am ine is its potential as a building block for more complex scaffolds. The combination of a difluoro-substituted phenyl ring with an amine functionality allows for diverse chemical transformations that can be exploited in library synthesis programs. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for further optimization. Recent reports indicate that screening efforts involving fluorinated aromatic amines have yielded promising candidates for treating metabolic disorders or cancer-related pathways.

The role of computational chemistry in understanding the behavior of CAS No.2229311855 cannot be overstated. By integrating experimental data with theoretical models, researchers can gain insights into its reactivity patterns and biological mechanisms. For instance, density functional theory (DFT) calculations have been used to elucidate how electronic effects influence its interaction with enzymes or receptors. These computational studies not only validate experimental observations but also guide synthetic modifications aimed at improving potency or selectivity.

Looking ahead , the future prospects for 1 , 1 - dif luoro - 3 - 2 - ( pro pan - 2 - y l ) phen ylprop an - 2 - am ine are bright , particularly as new synthetic routes are developed and its biological profile is further characterized . Its unique structural features make it an ideal candidate for interdisciplinary research , bridging gaps between organic chemistry , medicinal chemistry , and biochemistry . As our understanding of fluorinated compounds grows , so too will their applications in pharmaceuticals , materials science , and beyond . The journey from discovery to commercialization remains challenging but exciting , driven by innovation at both experimental and theoretical levels .